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Compound of Interest

Compound Name: Risotilide

Cat. No.: B1679345 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Risotilide was not publicly available at the

time of this writing. The following guidance is based on general best practices for handling

investigational chemical compounds with unknown toxicological properties. This information is

not a substitute for a substance-specific risk assessment and the official SDS, which should be

obtained from the manufacturer or supplier before any handling occurs. Researchers,

scientists, and drug development professionals should always consult with their institution's

Environmental Health and Safety (EHS) department for guidance.

Immediate Safety and Handling Precautions
Given the lack of specific toxicity data, Risotilide should be handled as a potentially hazardous

substance. All operations involving this compound should be conducted within a certified

chemical fume hood to minimize inhalation exposure. Engineering controls, such as

containment systems, are the primary line of defense.[1]

Quantitative Data Summary
The following table outlines the typical quantitative safety and property data found in a Safety

Data Sheet. For Risotilide, this data must be obtained from the supplier-specific SDS.
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Parameter Value Source

Chemical Identity

IUPAC Name

4-(methanesulfonamido)-N-

propan-2-yl-N-[2-(propan-2-

ylamino)ethyl]benzenesulfona

mide,hydrochloride

Supplier SDS

CAS Number 116907-13-2 Supplier SDS

Molecular Formula C₁₅H₂₈ClN₃O₄S₂ Supplier SDS

Molecular Weight 413.99 g/mol Supplier SDS

Toxicological Data

Acute Toxicity (Oral, Dermal,

Inhalation)
Data Not Available Supplier SDS

Skin Corrosion/Irritation Data Not Available Supplier SDS

Serious Eye Damage/Irritation Data Not Available Supplier SDS

Carcinogenicity Data Not Available Supplier SDS

Exposure Limits

OSHA PEL Data Not Available Supplier SDS

ACGIH TLV Data Not Available Supplier SDS

Physical and Chemical

Properties

Appearance Data Not Available Supplier SDS

Melting Point Data Not Available Supplier SDS

Boiling Point Data Not Available Supplier SDS

Solubility Data Not Available Supplier SDS

Personal Protective Equipment (PPE) Protocol
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A comprehensive PPE protocol is mandatory to create a barrier between the researcher and

the potentially hazardous compound.[2][3] The following step-by-step guidance should be

followed:

1. PPE Selection:

Body Protection: A disposable, solid-front, back-closing laboratory gown is required. For

procedures with a high risk of splashes, a chemically resistant apron over the lab coat is

recommended.

Hand Protection: Double gloving with nitrile gloves is mandatory. The outer glove should be

changed immediately upon contamination. For extended handling, consider heavier-duty

gloves with proven resistance to a broad range of chemicals.[4]

Eye and Face Protection: Chemical splash goggles that meet ANSI Z87.1 standards are

required at all times. A full-face shield must be worn over the goggles when there is a risk of

splashing or aerosol generation.[4]

Respiratory Protection: All work with solid or liquid Risotilide must be conducted in a

chemical fume hood. If there is a potential for exposure outside of a fume hood, a risk

assessment must be performed by EHS to determine the appropriate level of respiratory

protection (e.g., an N95 respirator or higher).[5]

Foot Protection: Fully enclosed, chemical-resistant footwear is required.

2. Donning and Doffing Procedure:

Donning (Putting On):

Put on shoe covers and the inner pair of gloves.

Don the laboratory gown, ensuring complete coverage.

Put on the outer pair of gloves, ensuring the cuffs are pulled over the sleeves of the gown.

Don eye and face protection.

Doffing (Taking Off):
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Remove the outer pair of gloves, turning them inside out.

Remove the face shield and goggles.

Remove the laboratory gown by rolling it down and away from the body, turning it inside

out.

Remove shoe covers.

Remove the inner pair of gloves, turning them inside out.

Wash hands thoroughly with soap and water.

3. PPE Disposal:

All disposable PPE (gloves, gown, shoe covers) used when handling Risotilide should be

considered hazardous waste.

Place all contaminated PPE in a designated, labeled hazardous waste container for disposal

through your institution's EHS program.[6]

Operational and Disposal Plans
A clear operational plan ensures that Risotilide is handled safely from receipt to disposal.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store Risotilide in a secure, well-ventilated, and clearly labeled area, separate from

incompatible materials.[7]

The storage location should be accessible only to authorized personnel.

2. Spill Management:

In the event of a spill, evacuate the immediate area.

Don the appropriate PPE before re-entering.
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For solid spills, gently cover the material with an absorbent pad to avoid raising dust.[6]

Carefully scoop the material into a labeled hazardous waste container.

Decontaminate the spill area with an appropriate solvent (e.g., 70% ethanol), and collect all

cleaning materials as hazardous waste.

3. Disposal Plan:

Unused Product: Unused Risotilide must be disposed of as hazardous chemical waste. Do

not dispose of it down the drain or in regular trash.[6][8]

Contaminated Materials: All items that come into contact with Risotilide, including pipette

tips, vials, and cleaning materials, must be treated as hazardous waste.

Waste Collection:

Segregate Risotilide waste from other chemical waste streams.[9]

Collect waste in a compatible, sealed, and clearly labeled container. The label should read

"Hazardous Waste" and include the full chemical name "Risotilide".[10]

Arrange for pickup and disposal through your institution's EHS department, following all

local, state, and federal regulations.[10]
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Caption: Workflow for Safe Handling and Disposal of Risotilide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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